Cas no 2004049-73-2 (3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide)

• Product Name: 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide
• CAS No: 2004049-73-2
• MF: C₁₀H₁₇IN₄O
• MW: 336.172653913498
• CID: 6303570
• PubChem ID: 165495554
• Update Time: 2025-05-25

3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide
• 2004049-73-2
• EN300-1140707
• 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]butanamide

• Inchi： 1S/C10H17IN4O/c1-6(2)14-9(10(12)16)7(3)15-5-8(11)4-13-15/h4-7,9,14H,1-3H3,(H2,12,16)
• InChI Key： DVBFWSUBRCDTLU-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C(C)C(C(N)=O)NC(C)C

Computed Properties

• Exact Mass: 336.04471g/mol
• Monoisotopic Mass: 336.04471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide

Comprehensive Overview of 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide (CAS No. 2004049-73-2)

3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide, with the CAS number 2004049-73-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a pyrazole ring with an iodine substitution and an aminobutanamide moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors due to its structural complexity and functional diversity.

The compound's 4-iodo-1H-pyrazol-1-yl group is a critical feature, as iodine atoms often enhance binding affinity and selectivity in medicinal chemistry. This property aligns with current trends in precision medicine, where researchers seek compounds with high target specificity to minimize off-target effects. The propan-2-yl (isopropyl) amine side chain further contributes to its pharmacokinetic properties, potentially improving bioavailability and metabolic stability—key factors in modern drug design.

In recent years, the scientific community has shown growing interest in pyrazole derivatives, driven by their versatility in drug development. Searches for "iodinated pyrazole compounds" and "aminobutanamide applications" have surged, reflecting the demand for novel therapeutic agents. 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide fits into this niche, offering a scaffold for developing inhibitors or modulators of biological pathways implicated in various diseases.

From a synthetic chemistry perspective, the compound's CAS 2004049-73-2 designation ensures precise identification in global databases, facilitating collaborative research. Its structural complexity presents both challenges and opportunities for synthetic optimization—a topic frequently searched by organic chemists exploring "efficient pyrazole synthesis methods." The incorporation of iodine also opens doors for radiolabeling applications, a technique gaining traction in diagnostic imaging and targeted therapy research.

The pharmacological potential of 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide extends to neurological and metabolic disorders, areas where small molecule modulators are in high demand. Online queries about "pyrazole-based CNS drugs" and "amide-containing bioactive molecules" correlate with this compound's relevance to contemporary drug discovery. Its balanced lipophilicity, conferred by the isopropyl group and polar amide, makes it particularly interesting for blood-brain barrier penetration studies.

Quality control and analytical characterization of CAS 2004049-73-2 are critical for research reproducibility. Advanced techniques like HPLC-MS and NMR are essential for verifying its purity—a concern frequently raised in forums discussing "challenges in characterizing iodinated compounds." The compound's stability under various conditions is another area of investigation, as degradation products could impact biological assay results.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for such iodo-substituted heterocycles, responding to search trends like "eco-friendly halogenation methods." The compound's potential as a building block for larger pharmacophores also aligns with fragment-based drug design approaches—a hot topic in pharmaceutical R&D circles.

As patent landscapes evolve, 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide represents an important case study in intellectual property strategy for specialty chemicals. Its structural features may inspire novel claims in medicinal chemistry patents, particularly in combination therapies—a trending subject in pharmaceutical innovation searches.

The safety profile of this compound, while not fully characterized, follows general guidelines for handling research chemicals. Proper personal protective equipment and ventilation are recommended, consistent with laboratory best practices for similar N-containing heterocycles—a precautionary measure often queried by new researchers.

Looking ahead, 2004049-73-2 exemplifies the intersection of synthetic chemistry and drug discovery. Its study contributes to broader understanding of structure-activity relationships in medicinal compounds—a perennial focus area in pharmaceutical sciences. As research continues, this molecule may yield valuable insights for developing next-generation therapeutics with improved efficacy and safety profiles.